1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-3-(4-ethyl-1H-pyrazol-5-yl)piperidine

• IUPAC Name: (2-benzyl-1,3-thiazol-4-yl)-[3-(4-ethyl-1H-pyrazol-5-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C21H24N4OS/c1-2-16-12-22-24-20(16)17-9-6-10-25(13-17)21(26)18-14-27-19(23-18)11-15-7-4-3-5-8-15/h3-5,7-8,12,14,17H,2,6,9-11,13H2,1H3,(H,22,24)
• InChI Key: YMMPBSIAHKRLMD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(NN=C1)C2CCCN(C2)C(=O)C3=CSC(=N3)CC4=CC=CC=C4
• Molecular Formula: C21H24N4OS
• Molecular Weight: 380.5 g/mol

Description

1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-3-(4-ethyl-1H-pyrazol-5-yl)piperidine is a chemical compound that has gained significant attention in scientific research due to its potential applications as a therapeutic agent.

Mechanism of Action

The mechanism of action of 1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-3-(4-ethyl-1H-pyrazol-5-yl)piperidine is not fully understood. However, it is believed to act by modulating the activity of ion channels and receptors in the central nervous system. It has been shown to interact with GABA-A receptors and voltage-gated sodium channels.
Biochemical and Physiological Effects:
1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-3-(4-ethyl-1H-pyrazol-5-yl)piperidine has been shown to have several biochemical and physiological effects. It has been demonstrated to reduce the frequency and severity of seizures in animal models of epilepsy. It also exhibits anti-inflammatory and analgesic properties, making it a potential therapeutic agent for the treatment of pain and inflammation. Additionally, it has been shown to induce apoptosis in cancer cells, suggesting its potential use as an anticancer agent.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-3-(4-ethyl-1H-pyrazol-5-yl)piperidine in lab experiments is its ability to exhibit multiple properties, making it a versatile compound for different types of studies. However, its mechanism of action is not fully understood, which may limit its potential applications. Additionally, further studies are needed to determine its safety and efficacy before it can be used as a therapeutic agent.

Future Directions

For the research on 1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-3-(4-ethyl-1H-pyrazol-5-yl)piperidine include investigating its potential use as a therapeutic agent for various diseases, including epilepsy, pain, inflammation, and cancer. Additionally, further studies are needed to elucidate its mechanism of action and to determine its safety and efficacy in humans. The development of new synthesis methods and analogs may also lead to the discovery of more potent and selective compounds.

Synthesis Methods

The synthesis of 1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-3-(4-ethyl-1H-pyrazol-5-yl)piperidine involves the reaction of 2-benzyl-1,3-thiazole-4-carboxylic acid with 4-ethyl-1H-pyrazole-5-carboxylic acid, followed by the reduction of the resulting intermediate with sodium borohydride and subsequent reaction with piperidine. The final product is obtained after purification using column chromatography.

Scientific Research Applications

1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-3-(4-ethyl-1H-pyrazol-5-yl)piperidine has been extensively studied for its potential applications in various fields of scientific research. It has been shown to exhibit anticonvulsant, anti-inflammatory, and analgesic properties. Additionally, it has been investigated for its potential use as an anticancer agent.